Cas no 1263777-80-5 (5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde)

• Product Name: 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde
• CAS No: 1263777-80-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5741813
• PubChem ID: 87200956
• Update Time: 2025-06-09

5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745758
• 1263777-80-5
• SCHEMBL1116271
• 5-(DIMETHYL-1,2-OXAZOL-4-YL)FURAN-2-CARBALDEHYDE
• 2-Furancarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-
• 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H9NO3/c1-6-10(7(2)14-11-6)9-4-3-8(5-12)13-9/h3-5H,1-2H3
• InChI Key： FZDWXUSNRFZRFW-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±42.0 °C(Predicted)
• pka: -1.63±0.28(Predicted)

Additional information on 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde

5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde (CAS No. 1263777-80-5): An Overview

5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde (CAS No. 1263777-80-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde consists of a furan ring fused to an oxazole moiety, with a dimethyl substitution at the 1,2-position of the oxazole ring and an aldehyde functional group at the 2-position of the furan ring. This combination of functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the preparation of potent inhibitors of specific enzymes involved in various disease pathways. The aldehyde group facilitates conjugation reactions, enabling the formation of diverse derivatives with enhanced biological activity.

In the context of drug discovery, 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde has been explored for its potential as a lead compound in the development of anti-inflammatory and anti-cancer agents. Research conducted at a leading pharmaceutical institute revealed that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, preliminary studies have shown that certain derivatives can selectively target and inhibit cancer cell proliferation without affecting normal cells.

The synthetic accessibility of 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on a laboratory scale. One notable method involves the condensation of 4-dimethylaminoacetaldehyde with furfural followed by cyclization to form the oxazole ring. This synthetic pathway is robust and can be readily scaled up for industrial production.

In terms of safety and environmental impact, 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde has been evaluated for its toxicity and environmental fate. Studies have shown that it exhibits low toxicity when handled under appropriate conditions and does not pose significant environmental risks when used responsibly. However, standard safety protocols should be followed to ensure safe handling and disposal.

The future prospects for 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new applications in areas such as neurodegenerative diseases and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, 5-(Dimethyl-1,2-oxazol-4-yl)furan-2-carbaldehyde (CAS No. 1263777-80-5) represents a valuable building block in modern medicinal chemistry. Its unique chemical structure and versatile reactivity make it an essential component in the development of novel therapeutic agents with broad applications in healthcare. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing medical science.